Cas no 324548-45-0 ((2S)-2-(tert-butylamino)-1-(3-chlorophenyl)propan-1-one hydrochloride)
324548-45-0 structure
Product name:(2S)-2-(tert-butylamino)-1-(3-chlorophenyl)propan-1-one hydrochloride
(2S)-2-(tert-butylamino)-1-(3-chlorophenyl)propan-1-one hydrochloride Chemical and Physical Properties
Names and Identifiers
-
- (S)-Bupropion Hydrochloride
- (S)(+)-bupropion hydrochloride
- (S)-Bupropion L-Tartaric Acid Salt
- (2S)-2-(tert-butylamino)-1-(3-chlorophenyl)propan-1-one hydrochloride
- MFCD00055209
- EN300-12607255
- DTXSID201345542
- 324548-45-0
-
- Inchi： InChI=1S/C13H18ClNO.ClH/c1-9(15-13(2,3)4)12(16)10-6-5-7-11(14)8-10;/h5-9,15H,1-4H3;1H/t9-;/m0./s1
- InChI Key： HEYVINCGKDONRU-FVGYRXGTSA-N
- SMILES： CC(C(=O)C1=CC(=CC=C1)Cl)NC(C)(C)C.Cl
Computed Properties
- Exact Mass: 275.08400
- Monoisotopic Mass: 275.0843696g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 17
- Rotatable Bond Count: 4
- Complexity: 247
- Covalently-Bonded Unit Count: 2
- Defined Atom Stereocenter Count: 1
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 29.1Ų
Experimental Properties
- PSA: 29.10000
- LogP: 4.49220
(2S)-2-(tert-butylamino)-1-(3-chlorophenyl)propan-1-one hydrochloride Pricemore >>
| Enterprise | No. | Product name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-12607255-0.05g |
(2S)-2-(tert-butylamino)-1-(3-chlorophenyl)propan-1-one hydrochloride |
324548-45-0 | 0.05g |
$861.0 | 2023-05-25 | ||
| Enamine | EN300-12607255-50mg |
(2S)-2-(tert-butylamino)-1-(3-chlorophenyl)propan-1-one hydrochloride |
324548-45-0 | 50mg |
$861.0 | 2023-10-02 |
(2S)-2-(tert-butylamino)-1-(3-chlorophenyl)propan-1-one hydrochloride Related Literature
-
Xiaofeng Xie,Jianqiang Luo,Jing Sun New J. Chem., 2017,41, 7938-7946
-
R. P. Sugavaneshwar,T. Nagao,K. K. Nanda RSC Adv., 2012,2, 2713-2716
-
Nicholas A. Barnes,Kevin R. Flower,Saad A. Fyyaz,Stephen M. Godfrey,Alan T. McGown,Philip J. Miles,Robin G. Pritchard,John E. Warren CrystEngComm, 2010,12, 784-794
-
Lulu Yao,Jiajun Gu,Weiqiang Wang,Tengfei Li,Dongling Ma,Qinglei Liu,Wang Zhang,Waseem Abbas,Ashkan Bahadoran,Di Zhang Nanoscale, 2019,11, 2138-2142
324548-45-0 ((2S)-2-(tert-butylamino)-1-(3-chlorophenyl)propan-1-one hydrochloride) Related Products
- 31677-93-7(Bupropion Hydrochloride)
- 392252-89-0(2,2-dimethyl-N-{2-phenyl-2H,4H,6H-thieno3,4-cpyrazol-3-yl}propanamide)
- 2171793-62-5(3-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylbutanamido}-4-methylbenzoic acid)
- 922053-76-7(N-5-(1-benzofuran-2-yl)-1,3,4-oxadiazol-2-yl-1-(4-methoxybenzenesulfonyl)piperidine-4-carboxamide)
- 32766-61-3(methyl 2-(4-methoxyphenyl)-2-oxoacetate)
- 1592692-45-9(1-(Azetidin-3-yl)-2-ethoxyethanone)
- 1315365-40-2(tert-butyl N-{3-[4-(benzyloxy)phenyl]prop-2-yn-1-yl}carbamate)
- 1487302-21-5(1-[(3-methylthiophen-2-yl)methyl]azetidin-3-amine)
- 2450267-19-1(L-Serine, O-(trifluoromethyl)-, hydrochloride (1:1))
- 2229192-56-5(2-(quinolin-4-yl)ethane-1-sulfonyl chloride)
Recommended suppliers
Zouping Mingyuan Import and Export Trading Co., Ltd
Gold Member
Audited Supplier
CN Supplier
Reagent
Suzhou Genelee Bio-Technology Co., Ltd.
Gold Member
Audited Supplier
CN Supplier
Bulk
PRIBOLAB PTE.LTD
Gold Member
Audited Supplier
CN Supplier
Reagent
Hefei Zhongkesai High tech Materials Technology Co., Ltd
Gold Member
Audited Supplier
CN Supplier
Reagent
Handan Zechi Trading Co., Ltd
Gold Member
Audited Supplier
CN Supplier
Bulk